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Compound of Interest

Benzenesulfonic acid, tetradecyl-,
Compound Name:

sodium salt
CAS No.: 1797-33-7
Cat. No.: B161727

Get Quote

Executive Summary

Linear Alkylbenzene Sulfonate (LAS) is the dominant anionic surfactant globally, yet in
pharmaceutical and high-precision biochemical applications, the specific behaviors of its
homologs are often conflated. This guide isolates the C14 homolog (Sodium
Tetradecylbenzene Sulfonate), the "heavy" fraction of commercial LAS.

While C10-C12 homologs are prized for solubility, the C14 homolog presents a unique
physicochemical profile: extreme hydrophobicity, a depressed Critical Micelle Concentration
(CMCQC), and elevated Krafft temperature. For drug development professionals, C14 LAS is
rarely an API carrier but serves as a critical benchmark in cleaning validation, membrane
protein solubilization, and environmental risk assessment (ERA) for manufacturing effluents.

Part 1: Molecular Architecture & Physicochemical

Profile
Structural Isomerism
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Unlike Sodium Dodecyl Sulfate (SDS), C14 LAS is not a single entity. It is a mixture of

positional isomers where the phenyl-sulfonate group attaches to different carbons along the

C14 chain (e.g., 2-phenyl to 7-phenyl isomers).

o 2-phenyl isomers: More linear character, lower solubility, slower biodegradation.

« Internal isomers (5,6,7-phenyl): More compact steric volume, higher solubility, faster

biodegradation.

Key Physicochemical Constants

The following data represents high-purity Sodium C14 LAS (average isomer distribution).

Parameter Value (Approx.)

Context & Implications

Molecular Weight ~376.5 g/mol

Sodium salt basis.

CMC (25°C) 0.20 — 0.25 mM

Significantly lower than C12
LAS (~1.2 mM) and SDS (~8.2
mM). Indicates high
thermodynamic drive to

aggregate.

Krafft Point 28°C — 35°C

Critical Operational Constraint:
Below this temperature, C14
LAS exists as hydrated
crystals, not micelles. Cleaning

protocols must operate >40°C.

Log P (Octanol/Water) ~4.19

Highly lipophilic. Strong
adsorption to sludge and lipid

bilayers.

Surface Tension (at CMC) ~32-35 mN/m

Excellent wetting, but
kinetically slower than shorter

chains due to diffusion limits.

Structure-Property Logic
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The addition of two methylene groups (from C12 to C14) decreases the CMC by roughly one
order of magnitude. This follows the Traube’s Rule extension for ionic surfactants, driven by the
hydrophobic effect. The water structure enforcement around the C14 tail is entropically
unfavorable, driving the monomer violently into the micellar core or onto interfaces.

Physicochemical Outcome

Elevated Krafft Pt

Crystal Lattice Energy > Solvation (528°C)

C14 Alkyl Chain
(Hydrophobic Tail)

Increased : :
Hydrophobicity Stronger Entropic Drive
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Benzene Ring
(Spacer)

Click to download full resolution via product page

Figure 1: Structural causality linking the C14 alkyl chain length to critical thermodynamic
properties.

Part 2: Interfacial Dynamics & Thermodynamics
The Entropic Driver

Micellization of C14 LAS is entropy-driven. At low temperatures (below Krafft point), the
enthalpy of solution is positive (endothermic) and large enough to prevent dissolution. As
temperature rises, the entropic gain of releasing "structured water" (icebergs) from around the
hydrophobic C14 tail overrides the enthalpic penalty.

Protocol: CMC Determination via Wilhelmy Plate

For precise characterization in drug formulation buffers, surface tension (y) vs. log
concentration is the gold standard.
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Reagents:

e High-purity water (18.2 MQ-cm).

e C14 LAS Standard (Sigma-Aldrich or equivalent, >98%).
Step-by-Step Methodology:

e Preparation: Prepare a 5 mM stock solution of C14 LAS in the target buffer. Note: Sonicate
at 40°C to ensure full dissolution (above Krafft point).

e Cleaning: Flame the Platinum Wilhelmy plate until glowing red to remove organic
contaminants.

e Titration: Place pure buffer in the tensiometer vessel. Dosing pump adds C14 LAS stock in 2
pL increments.

e Equilibration: Allow 180 seconds between additions. C14 LAS has slow diffusion kinetics
compared to C12; premature reading leads to dynamic surface tension errors.

o Calculation: Plot y vs. Log[C]. The intersection of the descending slope and the plateau
defines the CMC.

Part 3: Biological Interaction & Toxicology

For the pharmaceutical scientist, C14 LAS represents a potent lytic agent. Its interaction with
lipid bilayers differs from SDS due to the benzene ring, which can intercalate deeper into the
hydrophobic core of the bilayer.

Mechanism of Membrane Lysis

e Adsorption: C14 monomers partition into the membrane (Log P ~4.2).

o Expansion: The benzene ring creates steric stress, increasing membrane fluidity and
permeability.

e Solubilization: At sub-solubilizing concentrations, it causes leakage. Above CMC, it extracts
lipids into mixed micelles.
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Toxicity Benchmark:

» Daphnia magna (48h EC50): ~2-4 mg/L (More toxic than C12 LAS due to higher
bioconcentration factor).

e Hemolysis: Highly hemolytic. Not suitable for injectable formulations.
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Figure 2: Mechanism of action for C14 LAS induced membrane lysis.

Part 4: Analytical Characterization Protocols

In cleaning validation (e.qg., verifying a reactor is free of detergent), distinguishing C14 from the
lighter homologs is vital because C14 is the hardest to rinse (highest adsorption).
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HPLC-FLD Method for Homolog Separation

Standard UV detection is insufficient due to low sensitivity. Fluorescence detection (FLD)
targets the benzene ring.

Instrument: HPLC with Fluorescence Detector. Column: C8 or C18 Reversed-Phase (e.qg.,
150mm x 4.6mm, 3um). Note: C8 often provides better resolution between homologs than C18,
which retains C14 too strongly.

Mobile Phase:

e A: Water + 0.1 M NaClO4 (Sodium Perchlorate). Why Perchlorate? It acts as a chaotropic
agent to sharpen the peak shape of the sulfonate.

e B: Acetonitrile : Water (80:20).

Gradient:
Time (min) % A % B
0 65 35
15 30 70

| 20| 0| 100 |

Detection:

e Excitation: 225 nm[1]

e Emission: 290 nm[1]

Swab Sample Extraction HPLC-FLD SrEGEren |- . c10 c12 Cc14 :
(Reactor wall) (MeOH:Water) (C8 Column) 9 . (Fast) (Late/Broad) [
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Figure 3: Analytical workflow for isolating C14 residues in cleaning validation.

Part 5: Pharmaceutical & Industrial Applications[2]

[3][4]
Cleaning Validation (The "Worst Case" Soil)

In pharmaceutical manufacturing, cleaning validation requires testing the removal of the "worst-
case" soil.

e Why C14 LAS? Due to its high hydrophobicity and high Krafft point, C14 LAS residues are
more difficult to rinse with cold water than C10-C12.

o Strategy: If your cleaning cycle removes C14 LAS to <10 ppb, it will easily remove the more
soluble homologs.

Environmental Risk Assessment (ERA)

For drugs co-formulated with surfactants or manufacturing sites discharging into waterways:
e C14 LAS adsorbs strongly to activated sludge (Koc ~ 5.50).

» Implication: It partitions into the solid phase in wastewater treatment plants (WWTP). While
biodegradable under aerobic conditions, its half-life is longer than C10. High concentrations
in sludge can inhibit anaerobic digesters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Ontario, CA 91761, United States
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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